2-Ethyl-5-((4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
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Overview
Description
2-Ethyl-5-((4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H27N5O2S and its molecular weight is 401.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A series of thiazolidinone derivatives, incorporating the ethylpiperazin-1-ylmethyl moiety, has been synthesized and evaluated for their antimicrobial activity against a broad spectrum of bacterial and fungal strains. These compounds have shown promising results, indicating their potential as therapeutic agents in combating infectious diseases (Patel, Kumari, & Patel, 2012).
Antiproliferative Activity
In the realm of cancer research, certain derivatives of the thiazolo[3,2-b][1,2,4]triazol-6-ol scaffold have been synthesized and evaluated for their antiproliferative activity. Notably, compounds featuring the 2-bromo-5-methoxyphenyl and aryl substitutions at the 6-position of the 1,3-thiazolo[3,2-b][1,2,4]triazole demonstrated promising antiproliferative effects, suggesting their potential application in cancer therapy (Narayana, Raj, & Sarojini, 2010).
Enzyme Inhibition for Therapeutic Applications
Compounds derived from the core structure of 2-Ethyl-5-((4-ethylpiperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol have been investigated for their enzyme inhibitory activities. This includes studies on their anti-lipase and α-glucosidase inhibition, revealing potential therapeutic applications in the treatment of conditions like obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015).
Protective Effects Against Oxidative Stress
Some derivatives, particularly those in the thiazolo[3,2-b]-1,2,4-triazole class, have been evaluated for their protective effects against ethanol-induced oxidative stress in mouse brain and liver tissues. These findings highlight the antioxidant potential of these compounds, suggesting their utility in preventing or ameliorating oxidative stress-related disorders (Aktay, Tozkoparan, & Ertan, 2005).
Safety and Hazards
Properties
IUPAC Name |
2-ethyl-5-[(4-ethylpiperazin-1-yl)-(4-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O2S/c1-4-16-21-20-25(22-16)19(26)18(28-20)17(14-6-8-15(27-3)9-7-14)24-12-10-23(5-2)11-13-24/h6-9,17,26H,4-5,10-13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMRVLEMXRKIHRV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OC)N4CCN(CC4)CC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.